3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide

• Molecular Formula: C16H14ClF3N4OS
• Molecular Weight: 402.8 g/mol
• IUPAC Name: 3-chloro-N-(2-methylpropyl)-5-thiophen-2-yl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide
• InChI: InChI=1S/C16H14ClF3N4OS/c1-8(2)7-21-15(25)13-12(17)14-22-9(10-4-3-5-26-10)6-11(16(18,19)20)24(14)23-13/h3-6,8H,7H2,1-2H3,(H,21,25)
• InChI Key: CFRAUZXLVPOKTF-UHFFFAOYSA-N
• SMILES: CC(C)CNC(=O)C1=NN2C(=CC(=NC2=C1Cl)C3=CC=CS3)C(F)(F)F

Description

3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide, also known as CPI-444, is a small molecule inhibitor that targets the adenosine A2A receptor. This compound has gained significant attention in recent years due to its potential therapeutic applications in cancer treatment.

Mechanism of Action

3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide works by inhibiting the adenosine A2A receptor, which is expressed on immune cells and tumor cells. Adenosine is known to suppress the immune response and promote tumor growth. By inhibiting the A2A receptor, this compound can enhance the anti-tumor activity of immune cells and improve the efficacy of cancer immunotherapy.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It can enhance the anti-tumor activity of immune cells, promote tumor cell death, and increase the production of cytokines and chemokines. This compound has also been shown to improve T cell function and reduce the number of regulatory T cells, which are known to suppress the immune response.

Advantages and Limitations for Lab Experiments

One advantage of using 3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide in lab experiments is its specificity for the adenosine A2A receptor. This allows researchers to selectively target this receptor and study its role in cancer development and immune suppression. However, one limitation of using this compound is its potential toxicity. Studies have shown that high doses of this compound can cause liver toxicity in mice.

Future Directions

For research on 3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide include its use in combination with other cancer therapies and the development of more potent and selective A2A receptor inhibitors.

Synthesis Methods

The synthesis of 3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide involves several steps. The first step involves the reaction of 2-thienyl isocyanate with ethyl 3-aminocrotonate to obtain the corresponding pyrazolopyrimidine intermediate. This intermediate is then treated with chloroacetyl chloride and triethylamine to form the 3-chloro-N-isobutyl-5-(2-thienyl) pyrazolopyrimidine intermediate. Finally, the trifluoromethyl carboxamide group is introduced using 2,2,2-trifluoro-N-(tert-butoxycarbonyl)acetamide and diisopropylcarbodiimide. The final product is obtained after deprotection of the tert-butoxycarbonyl group using trifluoroacetic acid.

Scientific Research Applications

3-chloro-N-isobutyl-5-(2-thienyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide has shown promising results in preclinical studies as a potential cancer treatment. It has been shown to inhibit the adenosine A2A receptor, which is known to play a role in tumor growth and immune suppression. This compound has been shown to enhance the anti-tumor activity of immune checkpoint inhibitors and improve the efficacy of cancer immunotherapy.